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Compound of Interest

Compound Name: MAP855

Cat. No.: B8586277 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of the Potent MEK1/2 Inhibitor, MAP855.

This document provides crucial safety and logistical information for the handling of MAP855, a

highly potent, selective, and ATP-competitive MEK1/2 kinase inhibitor.[1][2][3] Adherence to

these guidelines is essential to ensure the safety of laboratory personnel and the integrity of

research outcomes.

While a safety data sheet for the similarly named product MABT855M classifies it as not a

hazardous substance or mixture under Regulation (EC) No. 1272/2008, the high potency of

MAP855 necessitates a cautious and well-documented approach to its handling.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the recommended PPE for various activities involving MAP855.
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Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Dry Powder)

- Disposable Gown- Double Gloves (Nitrile)-

Safety Glasses with Side Shields or Goggles-

FFP3 or N95 Respirator

Solution Preparation and Handling
- Disposable Gown- Nitrile Gloves- Safety

Glasses with Side Shields or Goggles

General Laboratory Operations - Lab Coat- Nitrile Gloves- Safety Glasses

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical to minimize risks during the handling of MAP855. The following

diagram and procedural steps outline a safe and efficient operational plan.
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MAP855 Handling Workflow

Preparation

Handling

Cleanup & Disposal

Gather Materials & PPE

Prepare Workspace
(Cleaned & Decontaminated)

Weigh MAP855
(In a chemical fume hood or

enclosure with exhaust)

Prepare Solution

Use in Experiment

Decontaminate Surfaces
(e.g., 70% Ethanol)

Dispose of Waste
(Follow institutional guidelines)

Doff PPE

Click to download full resolution via product page

MAP855 Handling Workflow Diagram
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Experimental Protocol for Solution Preparation (Example):

Preparation: Don all required PPE as specified in the table above for "Weighing and

Aliquoting." Ensure the chemical fume hood is certified and functioning correctly.

Weighing: Tare a suitable container on a calibrated analytical balance inside the fume hood.

Carefully weigh the desired amount of MAP855 powder.

Solubilization: Add the appropriate solvent (e.g., DMSO) to the container with the MAP855
powder. Mix gently until fully dissolved.

Transfer: If necessary, transfer the solution to a sterile, labeled container for storage or

immediate use.

Cleanup: Decontaminate all surfaces and equipment used. Dispose of all waste according to

the disposal plan.

Disposal Plan
Proper disposal of MAP855 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused MAP855 Powder

- Collect in a clearly labeled, sealed container.-

Dispose of as hazardous chemical waste

through your institution's Environmental Health

and Safety (EHS) office.

Contaminated Labware (e.g., pipette tips, tubes)

- Collect in a designated, sealed waste bag or

container.- Dispose of as hazardous chemical

waste.

Aqueous Solutions containing MAP855

- Neutralize if necessary and permitted by

institutional guidelines.- Collect in a labeled,

sealed container for chemical waste disposal.

Do not pour down the drain.

Contaminated PPE
- Collect in a designated, sealed waste bag.-

Dispose of as hazardous waste.

Important Considerations:

Risk Assessment: Always conduct a thorough risk assessment for your specific experimental

procedures involving MAP855.

Training: Ensure all personnel handling MAP855 are adequately trained on the potential

hazards and safe handling procedures.

Emergency Procedures: Be familiar with your institution's emergency procedures for

chemical spills and exposures. An eye wash station and safety shower should be readily

accessible.

Regulatory Compliance: All handling and disposal of MAP855 must comply with local, state,

and federal regulations. Consult your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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